EAVRLFIEWLKNGGPSSGAPPPS
Description
EAVRLFIEWLKNGGPSSGAPPPS is a polypeptide from patent CN 106029087 A. The incretin receptor ligands are derived from multiple skin toxicity Shan exosomes -3 skin of SDGTFTSDLSKQM Di EAVRLFIEWLKNGGPSSGAPPPS.
Scientific Research Applications
Evolutionary Algorithms in Multiobjective Optimization
Evolutionary Algorithms (EAs) have been significantly applied in multiobjective optimization, receiving interest across various research fields. EAs are crucial for integrating vectorial performance measures in scalar formats, essential for optimizing multiple objectives simultaneously. This application spans from analytical aggregation of objectives to population-based approaches and Pareto optimality-based ranking schemes, impacting fields like engineering and economics (Fonseca & Fleming, 1995).
Enhancing Research and Knowledge Management
Scientific research benefits from EAs in exploring the universe's mysteries and creating technologies for humanity. The theme "Beauty and Benefits of Science" emphasizes how EAs contribute to advancing scientific knowledge and technology (Press, 2013).
Application in Water Resources Optimization
EAs have been actively used for over two decades in optimizing water resources systems. They address algorithmic improvements and applications in model calibration, groundwater management, and river-basin planning. This research suggests a need for understanding fitness landscape properties and their effects on algorithm performance, crucial for real-world problem-solving in water resources (Maier et al., 2014).
Enhancing Blended Learning in Scientific Research Methods
The use of mobile technologies like WhatsApp, guided by activity theory, has shown effectiveness in enhancing knowledge management in blended learning courses. This application is particularly noted in courses like Scientific Research Methods in Information Science, indicating the potential of EAs in educational settings (Barhoumi, 2015).
Optimizing Reactive Power Planning
EAs have been applied in the optimal reactive power planning (ORPP) problem, demonstrating their effectiveness in iterative optimization for global solutions. This application, evaluated against common testbeds like the IEEE 30-bus system, highlights the potential of EAs in electrical power systems (Lee & Yang, 1998).
properties
Molecular Formula |
C₁₁₀H₁₆₉N₂₉O₃₂ |
|---|---|
Molecular Weight |
2409.75 |
sequence |
One Letter Code: EAVRLFIEWLKNGGPSSGAPPPS |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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